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Cat. No.: B1140457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Drimentine C is a naturally occurring terpenylated diketopiperazine, a class of complex

alkaloids that have garnered significant interest in the scientific community for their diverse

biological activities. First isolated from Actinomycete bacteria, Drimentine C has demonstrated

a range of promising effects, including antibiotic, antifungal, and anthelmintic properties. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Drimentine C, its biological activities with available data, and a look into the

general mechanisms of action for its structural class.

Physicochemical Properties
The fundamental physicochemical properties of Drimentine C are summarized in the table

below. These data are essential for its handling, formulation, and analysis in a research and

development setting.
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Property Value Reference

CAS Number 204398-92-5 [1]

Molecular Formula C₃₁H₄₁N₃O₂ [1]

Molecular Weight 487.7 g/mol [1]

Solubility
Soluble in DMF, DMSO,

Ethanol, Methanol
[1]

Storage Temperature -20°C [2]

Note: At present, detailed, publicly available data on properties such as melting point, specific

rotation, and comprehensive spectroscopic analyses (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) are limited. While synthetic studies confirm the use of these analytical

techniques for structural verification, the raw spectral data are not readily accessible in the

public domain.

Biological Activity
Drimentine C has been reported to exhibit a variety of biological activities, positioning it as a

molecule of interest for further investigation in drug discovery programs.

Cytotoxic Activity
Drimentine C has shown inhibitory effects on the proliferation of cancer cell lines. Specifically,

it has been observed to inhibit the growth of NS-1 murine β lymphocyte myeloma cells. At a

concentration of 12.5 µg/mL, it inhibited proliferation by 63%, and at 100 µg/mL, the inhibition

reached 98%.

Antimicrobial and Anthelmintic Activities
Drimentine C belongs to a class of compounds known for their antibiotic, antifungal, and

anthelmintic activities. While specific minimum inhibitory concentration (MIC) values against a

broad panel of bacteria and fungi, or detailed efficacy data against specific helminths for

Drimentine C are not detailed in the currently available literature, the general activity profile of

the drimentine family of compounds suggests its potential in these areas.
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Experimental Protocols
Detailed experimental protocols for the biological evaluation of Drimentine C are not explicitly

available in the public literature. However, standardized methodologies for assessing

cytotoxicity, antifungal, antibacterial, and anthelmintic activities are well-established and would

likely form the basis of any such investigation. An illustrative workflow for a general cytotoxicity

assay is provided below.

Cell Preparation

Treatment Incubation

Viability Assay Data Analysis

Culture NS-1 Myeloma Cells Seed Cells into 96-well Plates

Add Drimentine C to WellsPrepare Drimentine C Dilutions Incubate for 48-72 hours Add Viability Reagent (e.g., MTT, PrestoBlue)

Measure Absorbance/Fluorescence Calculate % Inhibition Determine IC50 Value

Click to download full resolution via product page

Caption: A generalized workflow for a cell-based cytotoxicity assay.

Signaling Pathways and Mechanism of Action
The precise molecular targets and signaling pathways modulated by Drimentine C have not

yet been fully elucidated. However, insights can be drawn from the broader family of

diketopiperazine-containing natural products. Many compounds in this class are known to exert

their biological effects through various mechanisms, including the inhibition of tubulin

polymerization, which disrupts microtubule dynamics and leads to cell cycle arrest and

apoptosis, and the interference with bacterial quorum sensing pathways.

Below is a conceptual diagram illustrating a potential mechanism of action for a

diketopiperazine compound that targets tubulin polymerization.
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Caption: Putative mechanism of action via tubulin polymerization inhibition.
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Conclusion
Drimentine C is a promising natural product with a range of biological activities that warrant

further investigation. While foundational physicochemical data are available, a deeper

understanding of its properties, particularly detailed spectroscopic information and

comprehensive biological profiling, will be crucial for advancing its potential as a therapeutic

lead. Future research should focus on elucidating its precise mechanism of action and

exploring its efficacy in more advanced preclinical models.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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